
Application Note: Preparation of Neuropeptide Y
(29-64) Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 303052-45-1

Cat. No.: B612592 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Neuropeptide Y (NPY) is a 36-amino acid peptide neurotransmitter found in the

central and peripheral nervous systems, where it is involved in numerous physiological

processes.[1] The fragment Neuropeptide Y (29-64) is also a 36-amino acid peptide that

corresponds to a specific segment of the full-length NPY.[2][3] Proper preparation, handling,

and storage of NPY (29-64) stock solutions are critical for ensuring peptide stability, activity,

and the reproducibility of experimental results. This document provides detailed protocols for

the reconstitution and storage of lyophilized NPY (29-64) and outlines its key signaling

pathways.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Neuropeptide Y (29-64).
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Property Value Source(s)

Molecular Weight ~4272.7 g/mol [2][3][4]

Molecular Formula C₁₈₉H₂₈₄N₅₄O₅₈S [2][3]

CAS Number 303052-45-1 [2][3]

Amino Acid Sequence

Tyr-Pro-Ser-Lys-Pro-Asp-Asn-

Pro-Gly-Glu-Asp-Ala-Pro-Ala-

Glu-Asp-Met-Ala-Arg-Tyr-Tyr-

Ser-Ala-Leu-Arg-His-Tyr-Ile-

Asn-Leu-Ile-Thr-Arg-Gln-Arg-

Tyr

[3][5]

Solubility in Water ≥ 46.67 mg/mL (10.92 mM) [2][3]

Solubility in DMSO
~16.67 mg/mL (3.90 mM); may

require sonication
[2][3]

Storage (Lyophilized)

-20°C for up to 1 year; -80°C

for up to 2 years or more.

Store sealed and away from

moisture.

[3][6][7]

Storage (In Solution)

Aliquots at -20°C for up to 1

month; -80°C for up to 6

months. Avoid repeated

freeze-thaw cycles.

[2][3][8]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized NPY (29-64)
This protocol details the steps to dissolve lyophilized NPY (29-64) powder to create a

concentrated stock solution.

Materials:

Vial of lyophilized Neuropeptide Y (29-64)
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High-purity sterile water (e.g., Milli-Q or WFI) or newly opened, anhydrous DMSO

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated precision pipettes and sterile tips

Vortex mixer

Microcentrifuge

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes.[9][10] This crucial step prevents condensation of

atmospheric moisture inside the vial, which can degrade the peptide.[7]

Centrifugation: Briefly centrifuge the vial at low speed (e.g., ~3000 rpm for 3-5 minutes) to

ensure all the lyophilized powder is collected at the bottom of the vial.[11]

Solvent Addition: Carefully open the vial. Based on the high aqueous solubility of NPY (29-

64), sterile water is the recommended primary solvent.[2] Using a calibrated pipette, add the

calculated volume of solvent to the vial to achieve the desired stock concentration (e.g., 1

mM or 5 mM).

Dissolution: Recap the vial and gently swirl or vortex to dissolve the peptide.[12] If complete

dissolution is difficult, sonication in an ultrasonic bath for a short period may aid the process,

especially when using DMSO.[2]

Verification: Visually inspect the solution to ensure it is clear and free of particulates.[13] A

clear solution indicates successful reconstitution.[13]

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots in sterile, low-protein-binding polypropylene tubes.[6] The

volume of each aliquot should be appropriate for a single experiment.
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Protocol 2: Storage and Handling of NPY (29-64)
Solutions
Proper storage is essential to maintain the biological activity of the peptide.

Lyophilized Peptide:

Long-term: Store lyophilized NPY (29-64) at -20°C or preferably -80°C in a desiccator,

protected from light.[7][8] Under these conditions, the peptide can be stable for several

years.[7]

Handling: Always allow the vial to reach room temperature before opening. Reseal the vial

tightly immediately after use to minimize moisture absorption.[7]

Peptide Stock Solution:

Short-term (≤ 1 month): Store aliquots at -20°C.[2][14]

Long-term (≤ 6 months): For maximum stability, store aliquots at -80°C.[2][14]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as they can degrade the peptide.[6]

Use a fresh aliquot for each experiment.

Working Solutions: Further dilutions from the stock solution should be made in a sterile,

buffered solution (pH 5-7) immediately before use.[9] It is not recommended to store

aqueous solutions for more than one day unless frozen.[4]

Diagrams
Experimental Workflow
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Caption: Workflow for reconstituting and storing NPY (29-64).
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Neuropeptide Y Signaling Pathway
Neuropeptide Y exerts its effects by binding to a family of G-protein coupled receptors

(GPCRs).[15] Most NPY receptors, including Y1, Y2, Y4, and Y5, couple to the inhibitory G-

protein, Gαi.[16][17] This activation leads to the inhibition of adenylyl cyclase, resulting in

decreased intracellular cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity.

[16] Additionally, activation of some receptors like Y1 can stimulate the Phospholipase C (PLC)

pathway, leading to increased intracellular calcium.[15]
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Caption: Simplified NPY receptor signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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